(3-Fluoro-1-methyl-1H-pyrrol-2-yl)methanamine

• Molecular Formula: C6H9FN2
• Molecular Weight: 128.15 g/mol
• SMILES: CN1C=CC(=C1CN)F
• InChI: InChI=1S/C6H9FN2/c1-9-3-2-5(7)6(9)4-8/h2-3H,4,8H2,1H3
• InChIKey: WFZGLMFWOBOIDZ-UHFFFAOYSA-N

Fluorinated Pyrrole Building Block Overview

(3-Fluoro-1-methyl-1H-pyrrol-2-yl)methanamine (CAS 2167743-75-9) is a synthetic organic compound belonging to the class of fluorinated pyrrole derivatives. It features a pyrrole ring substituted with a fluorine atom at the 3-position, a methyl group on the nitrogen, and an aminomethyl side chain at the 2-position . Its molecular formula is C6H9FN2, and it has a molecular weight of 128.15 g/mol. This compound is primarily utilized as a versatile intermediate in medicinal chemistry, where the strategic placement of the fluorine atom is intended to modulate key physicochemical properties such as basicity, lipophilicity, and metabolic stability, distinguishing it from non-fluorinated analogs [1].

Med Chem Intermediate: Fluorinated pyrrole building block for lead optimization and scaffold decoration.

Physicochemical Control: Supports modulation of amine basicity and lipophilicity via electron-withdrawing fluorine.

ADME Optimization: Core motif reported to enhance solubility and reduce clearance in analog series.

• [1] Takeda Pharmaceutical Company Limited. (2010). Pyrrole compounds (US Patent Application US20100056577A1). View Source

Why Fluorination Is Irreplaceable

Simple substitution of (3-Fluoro-1-methyl-1H-pyrrol-2-yl)methanamine with its non-fluorinated parent, (1-methyl-1H-pyrrol-2-yl)methanamine, or other regioisomers is insufficient for applications requiring precise control over amine basicity and lipophilicity. Patent disclosures explicitly state that the introduction of a fluorine atom on the pyrrole ring lowers the pKa of a neighboring methylaminomethyl group via its electron-withdrawing effect, which is a critical design element for reducing toxicity associated with high basicity in drug candidates [1]. Furthermore, comparative studies on analogous fluoropyrrole scaffolds have demonstrated that this single-atom modification can dramatically improve key ADME parameters, including aqueous solubility and in vivo clearance, while maintaining target potency, a multifactorial optimization that a non-fluorinated analog cannot achieve [2].

Basicity Shift

Non-fluorinated parent lacks the electron-withdrawing effect; pKa of the aminomethyl group may be higher, altering target engagement and off-target profile.

ADME Divergence

Fluorine substitution on analog cores yielded 8× higher solubility and 9× lower clearance; non-fluorinated analogs may not reproduce these exposure parameters.

Lipophilicity Context

Non-fluorinated regioisomers exhibit substantially lower LogD, which may shift permeability and solubility balance away from fluorinated scaffold behavior.

• [1] Takeda Pharmaceutical Company Limited. (2010). Pyrrole compounds (US Patent Application US20100056577A1). View Source
• [2] Roehrig, S., et al. (2018). Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. ACS Med. Chem. Lett., 9(4), 392–396. View Source

Quantitative Differentiation Evidence

Amine Basicity Modulation by Fluorine

The electron-withdrawing effect of the fluorine atom at the 3-position of the pyrrole ring directly reduces the basicity of the aminomethyl side chain. A patent from Takeda Pharmaceutical describes this structure-activity relationship for a series of potassium-competitive acid blockers, stating that 'substitution of the 4-position of pyrrole ring by a fluorine atom ... lowers basicity (pKa value) of methylaminomethyl moiety ... and decreases the risk of toxicity expression derived from strong basicity' [1]. In the target compound, the fluorine is at the 3-position, which is in a similar spatial and electronic relationship to the 2-aminomethyl group, allowing for the same pKa-lowering effect compared to the non-fluorinated analog.

Amine Basicity Modulation

Class-level inference

Lower pKa predicted via fluorine electron withdrawal; non-fluorinated analog expected to have higher pKa.

Supports reduced off-target risk context for basic amines in lead optimization.

Based on patent disclosure for structurally analogous fluoropyrroles.

Evidence Dimension	Amine basicity (pKa of methylaminomethyl moiety)
Target Compound Data	pKa predicted to be lower than non-fluorinated analog; specific value not disclosed for the exact compound.
Comparator Or Baseline	(1-Methyl-1H-pyrrol-2-yl)methanamine: pKa not experimentally determined but expected to be higher due to the absence of the electron-withdrawing fluorine.
Quantified Difference	Decrease in pKa, magnitude not quantified for these exact structures in the identified source.
Conditions	Based on patent disclosure for structurally analogous fluoropyrroles (US20100056577A1).

Why This Matters

Lowering the pKa of the aminomethyl group reduces the risk of hERG channel binding and cytotoxicity, which are common off-target liabilities for highly basic amine-containing drug candidates, making the fluorinated scaffold a more attractive starting point for lead optimization.

• [1] Takeda Pharmaceutical Company Limited. (2010). Pyrrole compounds (US Patent Application US20100056577A1). View Source

Enhanced Solubility and Reduced Clearance

A direct head-to-head comparison within a pyrrole-based MK2 inhibitor series showed that a single fluorine substitution on the pyrrole core (compound 19) led to an 8-fold increase in aqueous solubility (0.032 g/L vs. 0.004 g/L) and a 9-fold reduction in rat in vivo clearance (11 mL/min/kg vs. 100 mL/min/kg) compared to the non-fluorinated parent (compound 1) [1]. This resulted in a 29-fold increase in oral exposure (AUC of 3486 nM·h vs. 121 nM·h). The target compound possesses the same core fluoropyrrole motif, suggesting its incorporation into larger molecules may confer similar ADME advantages over non-fluorinated pyrrole building blocks.

ADME Advantage in Analog Series

Cross-study comparable

Fluorinated Analog:Sol. 0.032 g/L | CL 11 mL/min/kg | AUC 3486 nM·h

Non-fluorinated Parent:Sol. 0.004 g/L | CL 100 mL/min/kg | AUC 121 nM·h

Supports exposure-model interpretation for fluorinated pyrrole cores.

MK2 inhibitor series; female SD rats, i.v./p.o.

Evidence Dimension	Aqueous solubility, in vivo clearance, and oral exposure in rats
Target Compound Data	Not directly measured; inferred from its core fluoropyrrole motif.
Comparator Or Baseline	Non-fluorinated MK2 inhibitor (compound 1): solubility 0.004 g/L, clearance 100 mL/min/kg, oral AUC 121 nM·h.
Quantified Difference	Fluorinated analog (compound 19): solubility 0.032 g/L (8× higher), clearance 11 mL/min/kg (9× lower), oral AUC 3486 nM·h (29× higher).
Conditions	Female Sprague-Dawley rats; i.v. (1 mg/kg) and p.o. (3 mg/kg) administration; solubility measured via high-throughput PAMPA.

Why This Matters

These data demonstrate that a fluorine atom on the pyrrole ring can simultaneously optimize multiple ADME parameters—a notoriously difficult feat in drug discovery—making the target compound a strategically superior building block for generating development candidates with favorable pharmacokinetic profiles.

• [1] Roehrig, S., et al. (2018). Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. ACS Med. Chem. Lett., 9(4), 392–396. View Source

Lipophilicity Control via Fluorination

The non-fluorinated comparator, (1-methyl-1H-pyrrol-2-yl)methanamine, has a predicted ACD/LogD at pH 7.4 of -2.20, indicating high hydrophilicity that can limit membrane permeability . The introduction of the fluorine atom in the target compound is expected to increase the logD value by approximately 0.5–1.0 units based on the well-characterized lipophilicity-enhancing effect of aryl fluorination, bringing it closer to the optimal range for oral absorption (LogD 1–3). This shift is consistent with the 1.7-unit logD increase achieved by fluorine substitution in a related fluoropyrrole P-CAB series (compound 37c vs. 1b) [1].

Lipophilicity Control

Class-level inference

Estimated LogD shift: +0.5 to +1.0 units vs. non-fluorinated LogD -2.20

Context for balancing permeability and solubility in design.

Predicted ACD/LogD; validated in related P-CAB fluoropyrrole series.

Evidence Dimension	pH-dependent lipophilicity (LogD at pH 7.4)
Target Compound Data	LogD(pH 7.4) predicted to be >-1.5 (not experimentally determined).
Comparator Or Baseline	(1-Methyl-1H-pyrrol-2-yl)methanamine: ACD/LogD (pH 7.4) = -2.20.
Quantified Difference	Estimated increase of 0.5–1.0+ logD units based on fluorine's effect in analogous systems.
Conditions	Predicted values from ACD/Labs Percepta platform; fluorination effect validated in Takeda P-CAB series.

Why This Matters

The ability to modulate logD through fluorination allows medicinal chemists to fine-tune the balance between permeability and solubility, avoiding the extremely low logD of the non-fluorinated compound that could lead to poor passive membrane diffusion and limited oral bioavailability.

• [1] Nishida, H., et al. (2017). Identification of a novel fluoropyrrole derivative as a potassium-competitive acid blocker with long duration of action. Bioorg. Med. Chem., 25(13), 3298-3314. View Source

Building Block for Potent Enzyme Inhibitors

Fluorinated pyrrole building blocks have been successfully elaborated into potent bacterial DNA gyrase B inhibitors, validating the scaffold's utility in hit-to-lead campaigns. In a published study, fluoropyrrole analogues prepared from similar halogen-doped pyrrole building blocks inhibited E. coli DNA gyrase with IC50 values of 32 nM and 150 nM [1]. The non-fluorinated comparator for this series retained single-digit nanomolar activity (IC50 < 10 nM) but had a high cLogP of 5.8, whereas fluorination allowed activity to be maintained while reducing lipophilicity to cLogP ~2.0. The target compound's aminomethyl handle provides a convenient synthetic vector for further elaboration into such bioactive molecules.

Enzyme Inhibitor Validation

Supporting evidence

Fluoropyrrole-derived inhibitors achieved DNA gyrase B IC50 of 32 nM and 150 nM with reduced cLogP (~2.0).

Supports hit-to-lead suitability for antibacterial programs.

E. coli DNA gyrase B biochemical assay.

Evidence Dimension	Inhibition of E. coli DNA gyrase B
Target Compound Data	Not tested; compound serves as a precursor for synthesizing inhibitors.
Comparator Or Baseline	Fluoropyrrole-derived inhibitors (compounds 31 and 33): IC50 = 32 nM and 150 nM, respectively. Non-fluorinated hit (compound 1): IC50 < 10 nM.
Quantified Difference	Fluorinated analogs maintained potent on-target activity (IC50 32–150 nM) while significantly reducing cLogP (from 5.8 to 2.0).
Conditions	E. coli DNA gyrase B biochemical assay.

Why This Matters

This validates that fluoropyrrole building blocks, like the target compound, are not merely theoretical scaffolds but have been practically converted into high-potency inhibitors with improved drug-like properties, reducing the risk for procurement in early-stage antibacterial or anticancer programs.

• [1] Juranic, N., et al. (2021). Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. ACS Med. Chem. Lett. (or related publication). https://www.academia.edu/53965931/Practical_Synthesis_and_Application_of_Halogen_Doped_Pyrrole_Building_Blocks View Source

Optimal Deployment Scenarios

Oral Kinase Inhibitors with Reduced hERG Risk

In a lead optimization program targeting kinases such as MK2, where earlier non-fluorinated pyrrole leads suffered from poor permeability and high clearance, (3-Fluoro-1-methyl-1H-pyrrol-2-yl)methanamine can serve as the central scaffold. Its fluorine atom is expected to lower the pKa of the aminomethyl group, reducing hERG channel binding risk, while the corresponding fluoropyrrole core has been proven to improve solubility by 8-fold and oral exposure by 29-fold in vivo [1]. This enables the synthesis of candidate molecules with a superior therapeutic window for chronic inflammatory diseases.

P-CABs with Prolonged Acid Suppression

The target compound's core structure aligns with the pharmacophore of long-acting P-CABs, such as vonoprazan (TAK-438). Patented research demonstrates that the fluorine substituent on the pyrrole ring is critical for achieving a lower pKa, which correlates with reduced toxicity and an optimal duration of action in animal models [2]. This building block can be used to synthesize next-generation P-CABs that offer rapid, reversible, and sustained gastric acid suppression, overcoming limitations of traditional proton pump inhibitors.

Antibacterial DNA Gyrase Inhibitor Optimization

For programs targeting fluoroquinolone-resistant bacterial strains through DNA gyrase B inhibition, this building block provides a direct synthetic entry to fluoropyrrole-based inhibitors. Prior art demonstrates that similar building blocks yield nanomolar enzyme inhibitors (IC50 32 nM) with significantly improved logD profiles compared to their non-fluorinated precursors [3]. The availability of the compound in high purity (98%) supports its immediate use in parallel synthesis and fragment-based lead generation.

Fluorine-Specific Chemical Biology Probes

Researchers studying the role of fluorine in modulating target binding kinetics or protein-ligand interactions can employ this compound as a minimalist probe. Its well-defined dual substitution pattern (N-methyl, 3-fluoro, 2-aminomethyl) allows for systematic comparison against its non-fluorinated analog [(1-methyl-1H-pyrrol-2-yl)methanamine] to isolate the contribution of fluorine to binding thermodynamics and pharmacokinetic behavior in cellular assays .

Application

Selection Property

Validation Focus

Kinase Inhibitor Lead Optimization

Fluorine-mediated basicity and ADME modulation

hERG binding risk context; exposure-model validation

P-CAB Pharmacophore Development

Electron-withdrawing pyrrole core

pKa-dependent duration of action in model systems

Antibacterial DNA Gyrase B Research

Fluoropyrrole scaffold with aminomethyl handle

On-target enzyme inhibition and lipophilicity optimization

Fluorine-Specific Probe Studies

Dual-substitution pattern for systematic comparison

Fluorine contribution to binding kinetics and ADME behavior

• [1] Roehrig, S., et al. (2018). Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. ACS Med. Chem. Lett., 9(4), 392–396. View Source
• [2] Takeda Pharmaceutical Company Limited. (2010). Pyrrole compounds (US Patent Application US20100056577A1). View Source
• [3] Juranic, N., et al. (2021). Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. View Source